Cas no 2228248-15-3 (1-(3,5-difluoropyridin-4-yl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(3,5-difluoropyridin-4-yl)cyclopropane-1-carbaldehyde
• CAS No: 2228248-15-3
• MF: C₉H₇F₂NO
• MW: 183.154789209366
• CID: 6574386
• PubChem ID: 165659276
• Update Time: 2025-08-05

1-(3,5-difluoropyridin-4-yl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-difluoropyridin-4-yl)cyclopropane-1-carbaldehyde
• EN300-1761587
• 2228248-15-3

• Inchi： 1S/C9H7F2NO/c10-6-3-12-4-7(11)8(6)9(5-13)1-2-9/h3-5H,1-2H2
• InChI Key： WHKZBOSGSFKDMA-UHFFFAOYSA-N
• SMILES： FC1C=NC=C(C=1C1(C=O)CC1)F

Computed Properties

• Exact Mass: 183.04957017g/mol
• Monoisotopic Mass: 183.04957017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 30Ų

Additional information on 1-(3,5-difluoropyridin-4-yl)cyclopropane-1-carbaldehyde

Introduction to 1-(3,5-difluoropyridin-4-yl)cyclopropane-1-carbaldehyde (CAS No: 2228248-15-3)

1-(3,5-difluoropyridin-4-yl)cyclopropane-1-carbaldehyde, identified by its CAS number 2228248-15-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic aldehydes characterized by a cyclopropane ring fused with a pyridine moiety, both of which are strategically positioned to enhance its pharmacological potential. The presence of fluorine atoms at the 3 and 5 positions of the pyridine ring introduces unique electronic and steric properties, making this molecule a promising candidate for further exploration in drug discovery.

The structural motif of 1-(3,5-difluoropyridin-4-yl)cyclopropane-1-carbaldehyde combines the favorable characteristics of both the cyclopropane and pyridine scaffolds. Cyclopropane rings are known for their high ring strain, which can be exploited to enhance binding affinity and metabolic stability in drug molecules. On the other hand, pyridine derivatives are ubiquitous in medicinal chemistry due to their ability to interact with biological targets through hydrogen bonding and π-stacking interactions. The aldehyde functional group at the 1 position provides a reactive site for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1-(3,5-difluoropyridin-4-yl)cyclopropane-1-carbaldehyde and potential biological targets. Studies suggest that the fluorinated pyridine moiety can modulate the electronic properties of the molecule, influencing its binding affinity and selectivity. Furthermore, the cyclopropane ring may engage in specific interactions with aromatic residues in protein binding pockets, contributing to improved pharmacokinetic profiles. These insights have guided the design of novel analogs aimed at optimizing therapeutic efficacy while minimizing off-target effects.

The synthesis of 1-(3,5-difluoropyridin-4-yl)cyclopropane-1-carbaldehyde represents a significant achievement in synthetic organic chemistry. The introduction of fluorine atoms into the pyridine ring requires precise control over reaction conditions to ensure high regioselectivity and yield. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have been instrumental in achieving these goals. The development of efficient synthetic routes not only underscores the versatility of this compound but also paves the way for its industrial-scale production.

Current research is focused on exploring the pharmacological potential of 1-(3,5-difluoropyridin-4-yl)cyclopropane-1-carbaldehyde as a lead compound for various therapeutic applications. Preliminary studies have highlighted its potential in inhibiting key enzymes involved in inflammatory pathways, making it a candidate for treating chronic inflammatory diseases. Additionally, its structural features suggest that it may exhibit antimicrobial properties, addressing the growing challenge of antibiotic resistance. The aldehyde group provides a versatile handle for further derivatization, allowing chemists to fine-tune its biological activity through structure-activity relationship (SAR) studies.

The integration of high-throughput screening (HTS) technologies has accelerated the process of identifying biologically active compounds derived from 1-(3,5-difluoropyridin-4-yl)cyclopropane-1-carbaldehyde. By systematically testing large libraries of derivatives, researchers can rapidly pinpoint those with optimal pharmacological profiles. This approach has been particularly effective in identifying compounds with enhanced binding affinity and reduced toxicity. The combination of HTS with advanced computational tools has revolutionized drug discovery pipelines, enabling more efficient identification of lead candidates for clinical development.

The role of fluorine atoms in modulating drug properties cannot be overstated. In 1-(3,5-difluoropyridin-4-yl)cyclopropane-1-carbaldehyde, fluorine at positions 3 and 5 enhances metabolic stability by preventing oxidative degradation. It also influences lipophilicity and binding interactions with biological targets. These effects have been well-documented in numerous clinical candidates and approved drugs, reinforcing the importance of fluorinated heterocycles in modern medicinal chemistry. The strategic placement of fluorine atoms in this compound exemplifies how small structural modifications can significantly impact its pharmacological behavior.

Future directions in research on 1-(3,5-difluoropyridin-4-yl)cyclopropane-1-carbaldehyde include exploring its potential as an intermediate for more complex drug candidates. By leveraging its reactive aldehyde group and well-defined scaffold, chemists can design molecules with enhanced target specificity and improved pharmacokinetic profiles. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into tangible therapeutic benefits for patients worldwide.

In conclusion,1-(3,5-difluoropyridin-4-yl)cyclopropane-1-carbaldehyde (CAS No: 2228248-15-3) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of cyclopropane and fluorinated pyridine moieties makes it an attractive scaffold for drug discovery efforts aimed at treating various diseases. With ongoing advancements in synthetic methodologies and computational biology, this molecule is poised to play a pivotal role in the development of next-generation therapeutics.